Cas no 78797-08-7 (2-Pyridinecarbothioamide,6-formyl-)

2-Pyridinecarbothioamide,6-formyl- structure
78797-08-7 structure
Product Name:2-Pyridinecarbothioamide,6-formyl-
CAS No:78797-08-7
MF:C7H6N2OS
MW:166.200339794159
CID:573900
PubChem ID:3360377
Update Time:2025-04-19

2-Pyridinecarbothioamide,6-formyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarbothioamide,6-formyl-
    • 6-formylpyridine-2-carbothioamide
    • AC1MNXZD
    • NSC308937
    • NSC-308937
    • DTXSID40391782
    • 78797-08-7
    • Inchi: 1S/C7H6N2OS/c8-7(11)6-3-1-2-5(4-10)9-6/h1-4H,(H2,8,11)
    • InChI Key: HFKNJHXOPBOTFY-UHFFFAOYSA-N
    • SMILES: S=C(C1C=CC=C(C=O)N=1)N

Computed Properties

  • Exact Mass: 166.02018
  • Monoisotopic Mass: 166.02008399g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 88.1Ų

Experimental Properties

  • PSA: 55.98
  • LogP: 1.22860
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